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Introduction

AD-8007 is a novel, selective, and brain-penetrant inhibitor of Acetyl-CoA Synthetase 2
(ACSS2).[1][2] ACSS2 is a critical enzyme for the growth and survival of tumors, particularly in
the nutrient-scarce microenvironment of the brain, where it facilitates the use of acetate as a
carbon source for lipid synthesis and energy production.[3][4] By targeting ACSS2, AD-8007
disrupts cancer cell metabolism, leading to reduced tumor growth and increased cell death.[1]
[5] These application notes provide a comprehensive overview of the in vivo use of AD-8007 in
mouse models of breast cancer brain metastasis (BCBM), including detailed protocols for its
administration and efficacy assessment.

Mechanism of Action and Signaling Pathway

AD-8007 specifically binds to and inhibits ACSS2, blocking the conversion of acetate to acetyl-
CoA.[1][5] Acetyl-CoA is a vital metabolite for numerous cellular processes, including the
synthesis of fatty acids, which are essential for membrane production in rapidly proliferating
cancer cells.[6] The inhibition of ACSS2 leads to a depletion of the cytosolic acetyl-CoA pool,
which in turn reduces the levels of key lipogenic enzymes such as Fatty Acid Synthase (FASN).
[1] This disruption of lipid metabolism ultimately induces a form of cell death known as
ferroptosis, characterized by iron-dependent accumulation of lipid peroxides.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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